Cas no 1056475-66-1 (3-Methylsulfinylphenylboronic Acid)

3-Methylsulfinylphenylboronic Acid structure
1056475-66-1 structure
Product Name:3-Methylsulfinylphenylboronic Acid
CAS No:1056475-66-1
MF:C7H9BO3S
MW:184.020560979843
MDL:MFCD03092931
CID:829074
PubChem ID:44630584
Update Time:2025-04-19

3-Methylsulfinylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (3-(Methylsulfinyl)phenyl)boronic acid
    • 3-Methylsulfinylphenylboronic acid
    • 3-(methylsulfinyl)phenylboronic acid
    • ACMC-2098h8
    • AG-D-19398
    • ANW-15258
    • CTK4A3996
    • XYLPYIANRLXCDW-UHFFFAOYSA-N
    • F73775
    • SCHEMBL14120387
    • 3-METHANESULFINYLPHENYLBORONIC ACID
    • 1056475-66-1
    • [3-(Methanesulfinyl)phenyl]boronic acid
    • CS-0178753
    • BS-25167
    • 3-methylsulfinylphenylboronicacid
    • NCGC00249554-01
    • DB-262451
    • DTXSID80659959
    • AKOS006279143
    • (3-methylsulfinylphenyl)boronic acid
    • 3-methylsulfinylphenylboronic acid, AldrichCPR
    • MFCD03092931
    • 3-Methylsulfinylphenylboronic Acid
    • MDL: MFCD03092931
    • Inchi: 1S/C7H9BO3S/c1-12(11)7-4-2-3-6(5-7)8(9)10/h2-5,9-10H,1H3
    • InChI Key: XYLPYIANRLXCDW-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC=C(B(O)O)C=1)=O

Computed Properties

  • Exact Mass: 184.0365455g/mol
  • Monoisotopic Mass: 184.0365455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (14 g/l) (25 º C),

3-Methylsulfinylphenylboronic Acid Security Information

  • Hazard Category Code: 22-37/38-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xn
  • Storage Condition:Sealed in dry,2-8°C

3-Methylsulfinylphenylboronic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM134847-1g
(3-(Methylsulfinyl)phenyl)boronic acid
1056475-66-1 95%
1g
$177 2021-08-05
Ambeed
A254213-1g
(3-(Methylsulfinyl)phenyl)boronic acid
1056475-66-1 95%
1g
$186.0 2025-02-21
Chemenu
CM134847-1g
(3-(Methylsulfinyl)phenyl)boronic acid
1056475-66-1 95%
1g
$271 2023-01-13
abcr
AB271718-1 g
3-Methylsulfinylphenylboronic acid, 95%; .
1056475-66-1 95%
1g
€382.00 2023-04-26
abcr
AB271718-5 g
3-Methylsulfinylphenylboronic acid, 95%; .
1056475-66-1 95%
5g
€1062.00 2023-04-26
TRC
M339715-50mg
3-Methylsulfinylphenylboronic Acid
1056475-66-1
50mg
$ 50.00 2022-06-03
TRC
M339715-100mg
3-Methylsulfinylphenylboronic Acid
1056475-66-1
100mg
$ 65.00 2022-06-03
TRC
M339715-500mg
3-Methylsulfinylphenylboronic Acid
1056475-66-1
500mg
$ 210.00 2022-06-03
eNovation Chemicals LLC
D409174-1g
3-Methylsulfinylphenylboronic acid
1056475-66-1 97%
1g
$750 2024-05-24
eNovation Chemicals LLC
D409174-5g
3-Methylsulfinylphenylboronic acid
1056475-66-1 97%
5g
$2590 2024-05-24
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd